Digallium magnesium tetraoxide

• CAS No.: 12064-13-0
• Molecular Formula: Ga2MgO4
• Molecular Weight: 227.747
• IUPAC Name: digallium;magnesium;oxygen(2-)
• InChI: InChI=1S/2Ga.Mg.4O/q2*+3;+2;4*-2
• InChI Key: JWSSFFRSFBHWDY-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[Mg+2].[Ga+3].[Ga+3]
• Synonyms: digallium magnesium tetraoxide

Description

Digallium magnesium tetraoxide (Ga₂MgO₄) is a heterocyclic inorganic compound with the molecular formula Ga₂MgO₄ and a molecular weight of 227.75 g/mol . Its IUPAC name, digallium magnesium oxygen(2-), reflects its ionic structure, consisting of two gallium cations (Ga³⁺), one magnesium cation (Mg²⁺), and four oxide anions (O²⁻). The canonical SMILES representation, [O-2].[O-2].[O-2].[O-2].[Mg+2].[Ga+3].[Ga+3], highlights its ionic lattice configuration .

This compound is commercially available with a purity of 96% (as listed by Alfa Chemistry) and is categorized under the EC number 235-059-3 and CAS No. 12064-13-0 .

Comparison with Similar Compounds

Structural and Chemical Properties

The most structurally analogous compound to Ga₂MgO₄ is dialuminium magnesium tetraoxide (assumed molecular formula Al₂MgO₄), where aluminium replaces gallium. Key differences arise from the atomic properties of Ga (atomic radius: 1.35 Å, electronegativity: 1.81) vs. Al (atomic radius: 1.43 Å, electronegativity: 1.61):

• Molecular Weight : Ga₂MgO₄ (227.75 g/mol) is significantly heavier than Al₂MgO₄ (calculated ~142 g/mol), impacting density and thermal stability.

Table 1: Structural Comparison

Property	Ga₂MgO₄	Al₂MgO₄ (Assumed)
Molecular Weight (g/mol)	227.75	~142
Cation Composition	Ga³⁺, Mg²⁺	Al³⁺, Mg²⁺
Ionic Radius (Å)	Ga³⁺: 0.62	Al³⁺: 0.54
Electronegativity	Ga: 1.81	Al: 1.61

Commercial Availability and Pricing

Commercial data reveals stark contrasts in availability and cost:

• Al₂MgO₄: Widely available from suppliers like abcr, eNovation, and Sigma-Aldrich, with 99% purity and prices ranging from €186 (500g, abcr) to $840 (500g, eNovation) .

Table 2: Commercial Comparison

Property	Ga₂MgO₄	Al₂MgO₄
Purity	96%	99%
Suppliers	Alfa Chemistry	abcr, eNovation, Sigma-Aldrich, etc.
Price (500g)	Not specified	€186 – $840

Q & A

Q. What computational tools are recommended for modeling Ga₂MgO₄’s thermodynamic stability?

• Methodology : Use software like VASP or Quantum ESPRESSO for ab initio calculations of formation energies. Compare results with experimental phase diagrams derived from high-temperature XRD and DSC. Discrepancies may indicate kinetic barriers requiring further mechanistic studies .